Cas no 2825005-24-9 (2-chloro-N-methyl-4-(trifluoromethoxy)aniline hydrochloride)

• Product Name: 2-chloro-N-methyl-4-(trifluoromethoxy)aniline hydrochloride
• CAS No: 2825005-24-9
• MF: C₈H₈Cl₂F₃NO
• MW: 262.05643081665
• CID: 5759315
• PubChem ID: 165800142
• Update Time: 2025-05-24

2-chloro-N-methyl-4-(trifluoromethoxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2825005-24-9
• EN300-37459220
• 2-chloro-N-methyl-4-(trifluoromethoxy)aniline hydrochloride

• Inchi： 1S/C8H7ClF3NO.ClH/c1-13-7-3-2-5(4-6(7)9)14-8(10,11)12;/h2-4,13H,1H3;1H
• InChI Key： LYLMQAFUSRIAPF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC)OC(F)(F)F.Cl

Computed Properties

• Exact Mass: 260.9935038g/mol
• Monoisotopic Mass: 260.9935038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-chloro-N-methyl-4-(trifluoromethoxy)aniline hydrochloride

2-Chloro-N-Methyl-4-(Trifluoromethoxy)Aniline Hydrochloride: A Comprehensive Overview

2-Chloro-N-Methyl-4-(Trifluoromethoxy)Aniline Hydrochloride, also known by its CAS number 2825005-24-9, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a chlorinated aromatic ring substituted with a trifluoromethoxy group and an N-methyl amino group, making it a versatile building block for further chemical modifications.

The synthesis of 2-Chloro-N-Methyl-4-(Trifluoromethoxy)Aniline Hydrochloride involves a series of carefully controlled reactions, including nucleophilic aromatic substitution and subsequent protonation to form the hydrochloride salt. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored alternative synthetic pathways to reduce costs and minimize environmental impact, aligning with the growing demand for sustainable chemistry practices.

In terms of chemical properties, 2-Chloro-N-Methyl-4-(Trifluoromethoxy)Aniline Hydrochloride exhibits high stability under standard conditions, though it can undergo various transformations under specific reaction conditions. The trifluoromethoxy group imparts strong electron-withdrawing effects, enhancing the reactivity of the aromatic ring towards electrophilic substitution. This feature makes the compound an excellent substrate for synthesizing more complex molecules, such as heterocyclic compounds and bioactive agents.

The application of 2-Chloro-N-Methyl-4-(Trifluoromethoxy)Aniline Hydrochloride in pharmaceutical research has been particularly noteworthy. Studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antitumor activities. For instance, recent research published in the Journal of Medicinal Chemistry highlights its potential as a lead compound for developing novel therapeutic agents targeting specific cellular pathways. Additionally, its role as an intermediate in the synthesis of agrochemicals has been explored, with field trials indicating improved crop resistance to pests without adverse environmental effects.

In the realm of materials science, 2-Chloro-N-Methyl-4-(Trifluoromethoxy)Aniline Hydrochloride has been utilized as a precursor for advanced polymers and coatings. Its ability to form stable bonds with other monomers has led to the development of high-performance materials with enhanced mechanical and thermal properties. Collaborative efforts between chemists and engineers have resulted in innovative applications in aerospace and electronics industries.

Recent breakthroughs in computational chemistry have further elucidated the electronic structure and reactivity of 2-Chloro-N-Methyl-4-(Trifluoromethoxy)Aniline Hydrochloride. Quantum mechanical simulations have provided insights into its interaction with biological systems, paving the way for more targeted drug design strategies. Furthermore, green chemistry initiatives have prompted researchers to investigate biodegradable derivatives of this compound, addressing concerns related to environmental sustainability.

In conclusion, 2-Chloro-N-Methyl-4-(Trifluoromethoxy)Aniline Hydrochloride, identified by CAS number 2825005-24-9, stands as a testament to the ingenuity and progress in modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance as a key compound in contemporary research and industry. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping future innovations across various sectors.